Cas no 1250632-41-7 (2-(2-cyclopropylethyl)piperidine)

• Product Name: 2-(2-cyclopropylethyl)piperidine
• CAS No: 1250632-41-7
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5548464
• Update Time: 2025-05-23

2-(2-cyclopropylethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-(2-cyclopropylethyl)-
• 2-(2-Cyclopropylethyl)piperidine
• 2-(2-cyclopropylethyl)piperidine

• Inchi： 1S/C10H19N/c1-2-8-11-10(3-1)7-6-9-4-5-9/h9-11H,1-8H2
• InChI Key： FRWLGJDBDVECCT-UHFFFAOYSA-N
• SMILES： N1CCCCC1CCC1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on 2-(2-cyclopropylethyl)piperidine

Chemical Profile: CAS No. 1250632-41-7 - 2-(2-Cyclopropylethyl)Piperidine

CAS No. 1250632-41-7, commonly referred to as 2-(2-cyclopropylethyl)piperidine, is a complex organic compound with significant applications in the pharmaceutical and chemical industries. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

The molecular structure of 2-(2-cyclopropylethyl)piperidine consists of a piperidine ring, a six-membered saturated hydrocarbon, fused with a cyclopropane group via an ethyl chain. This configuration imparts the compound with interesting stereochemical properties, making it a valuable building block in organic synthesis. The cyclopropane ring introduces strain, which can enhance reactivity under certain conditions, while the piperidine ring provides stability and versatility in chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1250632-41-7. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and ring-opening strategies, to achieve high yields and selectivity. These methods not only facilitate the production of this compound but also pave the way for its derivatives, which are being explored for their potential in medicinal chemistry.

In terms of pharmacology, 2-(2-cyclopropylethyl)piperidine has shown promise as a lead compound in drug discovery programs targeting various diseases. Its ability to modulate receptor activity and inhibit enzyme function has been demonstrated in preclinical studies. For instance, recent research indicates that this compound exhibits potent activity against certain kinases, making it a candidate for anti-cancer drug development.

The application of CAS No. 1250632-41-7 extends beyond pharmaceuticals into materials science and industrial chemistry. Its unique properties make it suitable for use as a precursor in the synthesis of advanced materials, such as polymers and nanomaterials. Additionally, its role in catalysis has been explored, with studies suggesting its potential as a chiral ligand in asymmetric synthesis.

In conclusion, 2-(2-cyclopropylethyl)piperidine, identified by its CAS number 1250632-41-7, is a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in modern chemical science.